Cas no 2171177-28-7 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid
• CAS No: 2171177-28-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6264188
• PubChem ID: 165511751
• Update Time: 2025-05-22

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid
• 2171177-28-7
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-dimethylpropanoic acid
• EN300-1539049

• Inchi： 1S/C26H32N2O5/c1-4-5-14-22(23(29)27-16-26(2,3)24(30)31)28-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,4-5,14-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m0/s1
• InChI Key： AFEMYKOLULGCNE-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(NCC(C(=O)O)(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid

Recent Advances in the Study of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid (CAS: 2171177-28-7)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid (CAS: 2171177-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. Recent advancements have demonstrated the efficacy of this compound in improving the yield and purity of synthesized peptides, particularly those with complex structures or post-translational modifications.

In addition to its applications in peptide synthesis, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid has been investigated for its potential as a protease inhibitor. Preliminary studies suggest that the compound's unique steric and electronic properties may enable it to bind selectively to specific protease active sites, offering a promising avenue for the development of new antiviral and anticancer therapies. Further in vitro and in vivo studies are underway to validate these findings.

Another notable development is the use of this compound in the design of prodrugs. Researchers have leveraged its structural features to create prodrugs with enhanced bioavailability and targeted release mechanisms. For instance, recent work has shown that modifications to the hexanamido and dimethylpropanoic acid moieties can significantly alter the compound's pharmacokinetic profile, making it a versatile scaffold for prodrug design.

Despite these promising advancements, challenges remain in the large-scale synthesis and application of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential in pharmaceutical development. Ongoing research aims to optimize synthetic routes and evaluate the compound's safety profile in preclinical models.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid (CAS: 2171177-28-7) represents a valuable tool in chemical biology and drug discovery. Its applications in peptide synthesis, protease inhibition, and prodrug design highlight its versatility and potential for future therapeutic innovations. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its utility in the pharmaceutical industry.